Cas no 1785-02-0 (1,3,5-triphenyl-s-triazine-2,4,6(1h,3h,5h)-trione)

1,3,5-triphenyl-s-triazine-2,4,6(1h,3h,5h)-trione structure
1785-02-0 structure
Product Name:1,3,5-triphenyl-s-triazine-2,4,6(1h,3h,5h)-trione
CAS No:1785-02-0
MF:C21H15N3O3
MW:357.362104654312
MDL:MFCD00367460
CID:865546
Update Time:2026-04-29

1,3,5-triphenyl-s-triazine-2,4,6(1h,3h,5h)-trione Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-triphenyl-s-triazine-2,4,6(1h,3h,5h)-trione
    • 1,3,5-triphenyl-1,3,5-triazinane-2,4,6-trione
    • 1,3,5-Triazine-2,4,6(1H,3H,5H)-trione, 1,3,5-triphenyl-
    • 1,3,5-Triphenyl-1,3,5-perhydro-triazine-2,4,6-trione
    • 1,3,5-Triphenyl-1,3,5-triazine-2,4,6-trione
    • 1,3,5-Triphenyl-2,4,6-triazinetrione
    • 1,3,5-Triphenyl-perhydro-1,3,5-triazine-2,4,6-trione
    • 1,3,5-Triphenyl-s-triazine-2,4,6-trione
    • Phenyl isocyanate cyclic trimer
    • Phenyl isocyanate trimer
    • Phenyl isocyanurate
    • s-Tri
    • s-Triazine-2,4,6(1H,3H,5H)-trione, 1,3,5-triphenyl-
    • Triphenyl isocyanurate
    • MDL: MFCD00367460
    • Inchi: InChI=1S/C21H15N3O3/c25-19-22(16-10-4-1-5-11-16)20(26)24(18-14-8-3-9-15-18)21(27)23(19)17-12-6-2-7-13-17/h1-15H
    • InChI Key: YEACGXMAEGBJSM-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)N2C(=O)N(C3=CC=CC=C3)C(=O)N(C4=CC=CC=C4)C2=O

Computed Properties

  • Exact Mass: 357.11145
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 3

Experimental Properties

  • Color/Form: White to Yellow Solid
  • PSA: 60.93
  • LogP: 2.13930

1,3,5-triphenyl-s-triazine-2,4,6(1h,3h,5h)-trione Security Information

1,3,5-triphenyl-s-triazine-2,4,6(1h,3h,5h)-trione Pricemore >>

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